Cas no 2137979-95-2 (4-bromo-5-ethylthiophene-2-sulfonamide)

• Product Name: 4-bromo-5-ethylthiophene-2-sulfonamide
• CAS No: 2137979-95-2
• MF: C₆H₈BrNO₂S₂
• MW: 270.167218208313
• CID: 6329949
• PubChem ID: 165954228
• Update Time: 2025-10-31

4-bromo-5-ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-ethylthiophene-2-sulfonamide
• 2137979-95-2
• EN300-1117675

• Inchi： 1S/C6H8BrNO2S2/c1-2-5-4(7)3-6(11-5)12(8,9)10/h3H,2H2,1H3,(H2,8,9,10)
• InChI Key： NDJZYKBVQOHDRV-UHFFFAOYSA-N
• SMILES： BrC1C=C(SC=1CC)S(N)(=O)=O

Computed Properties

• Exact Mass: 268.91798g/mol
• Monoisotopic Mass: 268.91798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.8Ų

Additional information on 4-bromo-5-ethylthiophene-2-sulfonamide

Professional Introduction to 4-bromo-5-ethylthiophene-2-sulfonamide (CAS No. 2137979-95-2)

4-bromo-5-ethylthiophene-2-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2137979-95-2, is a thiophene derivative featuring both bromine and ethylthio substituents, along with a sulfonamide functional group. These structural features make it a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The< strong>thiophene core of 4-bromo-5-ethylthiophene-2-sulfonamide is a heterocyclic aromatic ring system that is widely recognized for its biological activity and pharmacological potential. Thiophenes and their derivatives have been extensively studied for their role in various pharmacological applications, including antiviral, antibacterial, anti-inflammatory, and anticancer therapies. The presence of the< strong>bromine atom at the 4-position and the< strong>ethylthio group at the 5-position introduces unique reactivity and binding properties that can be exploited in drug design.

The< strong>sulfonamide moiety in this compound is another key feature that contributes to its pharmaceutical relevance. Sulfonamides are known for their broad spectrum of biological activities and have been incorporated into numerous drugs used to treat infections, inflammation, and other diseases. The sulfonamide group in 4-bromo-5-ethylthiophene-2-sulfonamide can serve as a hinge region or a pharmacophore, facilitating interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of thiophene-based sulfonamides as potential candidates for treating various diseases. For instance, studies have shown that certain thiophene sulfonamides exhibit inhibitory activity against specific enzymes involved in cancer progression. The< strong>4-bromo-5-ethylthiophene-2-sulfonamide structure provides a unique scaffold that can be modified to enhance potency and selectivity against these targets.

One of the most compelling aspects of 4-bromo-5-ethylthiophene-2-sulfonamide is its synthetic versatility. The< strong>bromine atom allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents. This flexibility makes it an invaluable intermediate in the synthesis of more complex molecules with tailored biological activities.

The< strong>ethylthio group also contributes to the compound's reactivity and can be further modified through various chemical transformations. For example, it can be oxidized to form a thioether or reduced to yield an alcohol, providing multiple pathways for structural diversification. These modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like thiophenes in drug discovery. The< strong>sulfonamide-modified thiophene derivatives are particularly attractive due to their combined pharmacological profiles and synthetic accessibility. Researchers have leveraged these properties to develop novel therapeutic agents with improved efficacy and reduced side effects.

In academic research, 4-bromo-5-ethylthiophene-2-sulfonamide has been explored as a precursor for synthesizing more complex sulfonamides with specific biological activities. For example, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are crucial targets in cancer therapy. These findings highlight the compound's potential as a lead compound or intermediate in drug development pipelines.

The structural features of 4-bromo-5-ethylthiophene-2-sulfonamide also make it a valuable tool for investigating structure-activity relationships (SAR) in sulfonamide-based drugs. By systematically modifying different parts of the molecule, researchers can gain insights into how specific substituents influence biological activity. This information is critical for designing next-generation drugs with enhanced potency and selectivity.

The synthesis of 4-bromo-5-ethylthiophene-2-sulfonamide typically involves multi-step organic transformations starting from commercially available precursors. The bromination step at the 4-position is often achieved using brominating agents such as N-bromosuccinimide (NBS), while the introduction of the ethylthio group can be accomplished through thiolation reactions or nucleophilic substitution processes. The final step involves sulfonation to introduce the sulfonamide moiety.

The purity and quality of 4-bromo-5-ethylthiophene-2-sulfonamide are essential for its application in pharmaceutical research. High-purity compounds ensure reliable results in biological assays and facilitate downstream applications such as crystallographic studies or formulation development. Therefore, rigorous purification techniques such as column chromatography or recrystallization are employed to obtain the desired product.

In conclusion, 4-bromo-5-ethylthiophene-2-sulfonamide (CAS No. 2137979-95-2) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features—comprising a thiophene ring substituted with bromine, ethylthio groups, and a sulfonamide moiety—make it a valuable intermediate for synthesizing novel therapeutic agents. The growing body of research on this compound underscores its importance in drug discovery and highlights its role as a building block for next-generation pharmaceuticals.